Cas no 2228231-82-9 (2-nitro-5-(piperidin-4-yloxy)phenol)

• Product Name: 2-nitro-5-(piperidin-4-yloxy)phenol
• CAS No: 2228231-82-9
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6092487
• PubChem ID: 165780142
• Update Time: 2025-06-14

2-nitro-5-(piperidin-4-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-5-(piperidin-4-yloxy)phenol
• 2228231-82-9
• EN300-1814916

• Inchi： 1S/C11H14N2O4/c14-11-7-9(1-2-10(11)13(15)16)17-8-3-5-12-6-4-8/h1-2,7-8,12,14H,3-6H2
• InChI Key： YJJIMLCKSACFRG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)[N+](=O)[O-])C1CCNCC1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-nitro-5-(piperidin-4-yloxy)phenol

Comprehensive Overview of 2-nitro-5-(piperidin-4-yloxy)phenol (CAS No. 2228231-82-9)

2-nitro-5-(piperidin-4-yloxy)phenol (CAS No. 2228231-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a nitrophenol core linked to a piperidin-4-yloxy moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other bioactive molecules. The presence of both nitro and phenol functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties.

In recent years, the demand for 2-nitro-5-(piperidin-4-yloxy)phenol has increased, driven by its relevance in medicinal chemistry and material science. A common query among researchers is, "What are the synthetic routes for 2-nitro-5-(piperidin-4-yloxy)phenol?" The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and nitration processes. Its stability under various conditions makes it a reliable building block for more complex structures. Additionally, its solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol enhances its utility in laboratory settings.

The compound's molecular weight and structural formula are frequently searched topics, reflecting the growing interest in its physicochemical properties. With a molecular weight of approximately 252.25 g/mol, 2-nitro-5-(piperidin-4-yloxy)phenol exhibits moderate polarity, which is advantageous for chromatographic purification. Its melting point and boiling point are also critical parameters for researchers, as these properties influence its handling and storage conditions. The compound's UV-Vis absorption characteristics are another area of interest, particularly for applications in photochemistry and analytical sensing.

Another hot topic in the scientific community is the biological activity of 2-nitro-5-(piperidin-4-yloxy)phenol. While the compound itself is primarily used as an intermediate, its derivatives have shown promise in antimicrobial and anti-inflammatory studies. For instance, researchers are exploring its potential as a scaffold for designing novel enzyme inhibitors. Questions like "How does 2-nitro-5-(piperidin-4-yloxy)phenol interact with biological targets?" are frequently encountered in academic forums. Preliminary studies suggest that the nitro group may play a key role in electron transfer processes, while the piperidine ring contributes to binding affinity.

From an industrial perspective, 2-nitro-5-(piperidin-4-yloxy)phenol is valued for its role in high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it a preferred choice for pharmaceutical companies aiming to accelerate drug development. The compound's purity and yield are critical factors for large-scale production, and advancements in green chemistry have led to more sustainable synthesis methods. Searches related to "scalable synthesis of 2-nitro-5-(piperidin-4-yloxy)phenol" highlight the industry's focus on cost-effective and environmentally friendly processes.

In conclusion, 2-nitro-5-(piperidin-4-yloxy)phenol (CAS No. 2228231-82-9) is a compound of significant scientific and industrial importance. Its multifaceted applications in drug discovery, material science, and analytical chemistry underscore its versatility. As research continues to uncover new potentials for this molecule, its relevance in both academic and commercial sectors is expected to grow. For those seeking detailed spectroscopic data or synthetic protocols, consulting peer-reviewed journals and patent databases is highly recommended.